(1S,2S)-2-Methoxycyclopentan-1-amine hydrochloride
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Description
(1S,2S)-2-Methoxycyclopentan-1-amine hydrochloride is a useful research compound. Its molecular formula is C6H14ClNO and its molecular weight is 151.63. The purity is usually 95%.
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Scientific Research Applications
Nonpeptide Antagonist of Substance P (NK1) Receptor
A study by Snider et al. (1991) describes CP-96,345 as a potent nonpeptide antagonist of the substance P (NK1) receptor, highlighting its selectivity and potential as a tool for investigating substance P's physiological properties and its role in diseases. This compound showcases the application of similar structures in receptor inhibition and the exploration of therapeutic avenues in treating related disorders (Snider et al., 1991).
Stereospecific Synthesis of Bicyclic Diaziridines
Denisenko et al. (1998) report on the stereospecific synthesis of bicyclic diaziridines, providing a method for the formation of compounds with axial orientation of substituents. This research contributes to the methodology in organic synthesis, particularly in creating complex nitrogen-containing bicycles (Denisenko et al., 1998).
Nucleophile Ringöffnung und Fragmentierung
Grob and Krasnobajew (1964) discuss the thermal instability and high reactivity of 1-Aza-bicyclo[2.2.0]hexane, demonstrating its transformation into various piperidine derivatives under different conditions. This study adds to the understanding of the reactivity and potential applications of amines in synthetic organic chemistry (Grob & Krasnobajew, 1964).
Synthesis of Enantiopure Bicyclic 1,2‐Oxazines
Pulz et al. (2003) achieved a highly diastereoselective addition of lithiated methoxyallene to chiral cyclic nitrones, leading to the synthesis of enantiopure bicyclic 1,2-oxazines. This research exemplifies the application of cyclopentanamine derivatives in synthesizing complex organic structures with potential biological activities (Pulz et al., 2003).
Peripheral Dopamine Blocking Agent
Jarboe et al. (1978) synthesized 2,5-Bis(3,4-dimethoxybenzyl)cyclopentylamine hydrochloride as an effective antagonist to the hypotensive effect of dopamine, indicating the potential therapeutic applications of cyclopentanamine derivatives in cardiovascular diseases (Jarboe et al., 1978).
Properties
IUPAC Name |
(1S,2S)-2-methoxycyclopentan-1-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO.ClH/c1-8-6-4-2-3-5(6)7;/h5-6H,2-4,7H2,1H3;1H/t5-,6-;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNNGAOQNALZWJQ-GEMLJDPKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCCC1N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO[C@H]1CCC[C@@H]1N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.